Cas no 1224430-50-5 (4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene)

4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene is a boronic ester derivative of thiophene, featuring a 2-ethylhexyl substituent for enhanced solubility and processability in organic solvents. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation for the synthesis of conjugated polymers and small molecules. This compound is particularly valuable in organic electronics, such as the fabrication of organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs), due to its stability under ambient conditions and compatibility with transition metal catalysts. The thiophene backbone contributes to π-conjugation, while the ethylhexyl side chain improves film-forming properties in thin-film applications. Its high purity and well-defined structure make it a reliable building block for advanced materials research.

4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene structure

1224430-50-5 structure

Product Name:4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene

CAS No:1224430-50-5

MF:C₁₈H₃₁BO₂S

MW:322.313544511795

MDL:MFCD32062903

CID:3042483

PubChem ID:146680209

Update Time:2025-07-02

4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

- 4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
- 2-[4-(2-Ethylhexyl)-2-thienyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-(2-Ethylhexyl)-2-thiopheneboronic Acid Pinacol Ester
- E1355
- D90619
- 2-(4-(2-Ethylhexyl)thiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- DTXSID201153563
- MFCD32062903
- 2-[4-(2-ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1224430-50-5
- MDL： MFCD32062903
- Inchi： 1S/C18H31BO2S/c1-7-9-10-14(8-2)11-15-12-16(22-13-15)19-20-17(3,4)18(5,6)21-19/h12-14H,7-11H2,1-6H3
- InChI Key： FXRUXCVEKBADLL-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1SC=C(CC(CC)CCCC)C=1

Computed Properties

Exact Mass: 322.2137816g/mol
Monoisotopic Mass: 322.2137816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7Å²

4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Security Information

Storage Condition：0-10°C

4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E1355-1G	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	97.0%(GC)	1G	￥890.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E1355-5G	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	97.0%(GC)	5G	￥3450.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PR464-200mg	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	97.0%(GC)	200mg	￥450.0	2022-02-28
abcr	AB550092-1 g	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene; .	1224430-50-5		1g	€208.80	2023-07-11
abcr	AB550092-5 g	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene; .	1224430-50-5		5g	€664.10	2023-07-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E866972-1g	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	≥97%	1g	1,242.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1355-1G	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	>97.0%(GC)	1g	¥690.00	2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1355-5G	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	>97.0%(GC)	5g	¥2390.00	2024-04-18
Chemenu	CM394452-1g	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	95%+	1g	$157	2023-01-19
eNovation Chemicals LLC	Y1265589-1g	4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	1224430-50-5	97%	1g	$435	2024-06-06